N-(1-cyanocyclopentyl)-2-[3-(tetrazol-1-yl)phenoxy]acetamide
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Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the tetrazole group could be introduced through a reaction with a tetrazole-5-thiol . The cyanocyclopentyl group could be introduced through a reaction with a cyclopentyl halide and a cyanide ion .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The tetrazole group would likely contribute to the compound’s polarity, while the cyclopentyl group would add some degree of nonpolarity. The cyanide group would also contribute to the compound’s reactivity .Chemical Reactions Analysis
This compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the cyanide group could undergo nucleophilic substitution reactions, while the tetrazole group could participate in acid-base reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of the polar tetrazole and cyanide groups could make the compound somewhat soluble in polar solvents, while the nonpolar cyclopentyl group could make it somewhat soluble in nonpolar solvents .Scientific Research Applications
- Functional Group Tolerance : The chemistry behind CCPA allows for broad substrate scope and functional group tolerance, enabling its application to biologically relevant targets like peptides, nucleosides, and pharmaceuticals .
- N-Heterocyclic Carbenes (NHCs) : CCPA can serve as an organocatalyst. NHCs have gained prominence for constructing medicinally and biologically significant molecules from readily available small molecules. CCPA’s unique structure contributes to its catalytic activity .
- CCPA can participate in 1,3-dipolar cycloaddition reactions. These reactions are valuable for creating compounds with new chiral centers, which find applications in drug discovery and natural product synthesis .
Drug Design and Development
Organocatalysis
1,3-Dipolar Cycloaddition Reactions
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-(1-cyanocyclopentyl)-2-[3-(tetrazol-1-yl)phenoxy]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N6O2/c16-10-15(6-1-2-7-15)18-14(22)9-23-13-5-3-4-12(8-13)21-11-17-19-20-21/h3-5,8,11H,1-2,6-7,9H2,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQIOKOKNFHCWME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C#N)NC(=O)COC2=CC=CC(=C2)N3C=NN=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-cyanocyclopentyl)-2-[3-(tetrazol-1-yl)phenoxy]acetamide |
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